Copper;iron;sulfane
Overview
Description
Chalcopyrite is a brass-yellow mineral with a chemical composition of CuFeS2. It occurs in most sulfide mineral deposits throughout the world and has been the most important ore of copper for thousands of years . The surface of chalcopyrite loses its metallic luster and brass-yellow color upon weathering .
Synthesis Analysis
Chalcopyrite CuFeS2 nanocrystals with a diameter of 6.4 nm were synthesized using a facile solution-phase method . Over the past few years, considerable attention has been paid to biomedical applications of copper sulfide nanostructures owing to their enhanced physiochemical and pharmacokinetics characteristics in comparison to gold, silver, and carbon nanomaterials .
Molecular Structure Analysis
Iron sulfides principally comprise FeS (mackinawite), Fe1−xS (pyrrhotite), FeS2p (pyrite), FeS2m (marcasite), Fe3S4 (greigite), and Fe9S11 (smythite). The content of iron within a biomaterial therefore influences its phase, shape, and physical and chemical properties .
Chemical Reactions Analysis
In the reaction between metallic iron and a solution of copper (II) sulfate, this reaction produces metallic copper, which is seen precipitating as a finely divided red powder .
Physical And Chemical Properties Analysis
Copper Iron Sulfide has a molecular weight of 183.52 g/mol and a typical purity of 99.9%. It is a high purity, phase pure, synthetic pyrite, (copper iron sulfide) powder . It has a melting point of 950ºC (1,742°F) .
Mechanism of Action
Copper is incorporated into many enzymes throughout the body as an essential part of their function . Copper ions are known to reduce fertility when released from copper-containing IUDs . Iron is required to maintain optimal health, particularly for helping to form red blood cells (RBC) that carry oxygen around the body .
Safety and Hazards
Future Directions
Copper is essential to the energy transition. The race to decarbonize our energy sector relies on having materials to make renewable and low emission technologies . Copper is an essential material in many types of clean energy. It is used for wind and solar technology, energy storage, and electric vehicles .
properties
IUPAC Name |
copper;iron;sulfane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cu.Fe.2H2S/h;;2*1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFSXHSNXYZVGBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
S.S.[Fe].[Cu] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CuFeH4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30156746 |
Source
|
| Record name | Chalcopyrite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30156746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Copper;iron;sulfane | |
CAS RN |
1308-56-1 |
Source
|
| Record name | Chalcopyrite | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001308561 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chalcopyrite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30156746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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